Cas no 106148-87-2 (Benzoic acid, 4-(1-ethylcyclohexyl)-)

• Product Name: Benzoic acid, 4-(1-ethylcyclohexyl)-
• CAS No: 106148-87-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 1172888
• Update Time: 2024-07-25

Benzoic acid, 4-(1-ethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-ethylcyclohexyl)-

• Inchi： 1S/C15H20O2/c1-2-15(10-4-3-5-11-15)13-8-6-12(7-9-13)14(16)17/h6-9H,2-5,10-11H2,1H3,(H,16,17)
• InChI Key： REXREVFVHKKEDZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2(CC)CCCCC2)C=C1

Computed Properties

• Exact Mass: 232.1464

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Melting Point: 112.5-114.4 °C
• Boiling Point: 362.9±21.0 °C(Predicted)
• PSA: 37.3
• pka: 4.33±0.10(Predicted)